![molecular formula C22H32N2O4 B4990793 1-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}azocane](/img/structure/B4990793.png)
1-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}azocane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}azocane is a chemical compound that has been used in scientific research for various purposes. It is a complex compound with a long chemical name, and its synthesis method is intricate.
Mechanism of Action
The mechanism of action of 1-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}azocane is not well understood. However, it is believed to act as an antagonist for dopamine receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. However, it is believed to have an effect on dopamine receptors.
Advantages and Limitations for Lab Experiments
One advantage of using 1-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}azocane in lab experiments is its specificity for dopamine receptors. However, one limitation is that its mechanism of action is not well understood.
Future Directions
For the study of 1-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}azocane include further study of its mechanism of action, as well as its potential use as a therapeutic agent for dopamine-related disorders. Additionally, it could be used as a tool for the study of protein-ligand interactions and cytochrome P450 enzymes.
Synthesis Methods
The synthesis method of 1-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}azocane is complex and requires several steps. The first step involves the reaction of 5-methoxy-2-nitrobenzoic acid with thionyl chloride to form 5-methoxy-2-chlorobenzoic acid. The second step involves the reaction of 5-methoxy-2-chlorobenzoic acid with 1-(2-bromoethyl)piperidine to form 1-(2-bromoethyl)-4-methoxy-2-nitrobenzene. The third step involves the reduction of 1-(2-bromoethyl)-4-methoxy-2-nitrobenzene with hydrogen gas and palladium on carbon to form 1-(2-ethylaminoethyl)-4-methoxy-2-nitrobenzene. The fourth step involves the reaction of 1-(2-ethylaminoethyl)-4-methoxy-2-nitrobenzene with acetic anhydride to form 1-(2-acetylaminoethyl)-4-methoxy-2-nitrobenzene. The final step involves the reaction of 1-(2-acetylaminoethyl)-4-methoxy-2-nitrobenzene with sodium azide to form this compound.
Scientific Research Applications
1-{2-[(1-acetyl-4-piperidinyl)oxy]-5-methoxybenzoyl}azocane has been used in scientific research for various purposes. It has been used as a ligand for the study of dopamine receptors. It has also been used as a fluorescent probe for the study of protein-ligand interactions. Additionally, it has been used as a substrate for the study of cytochrome P450 enzymes.
properties
IUPAC Name |
1-[4-[2-(azocane-1-carbonyl)-4-methoxyphenoxy]piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N2O4/c1-17(25)23-14-10-18(11-15-23)28-21-9-8-19(27-2)16-20(21)22(26)24-12-6-4-3-5-7-13-24/h8-9,16,18H,3-7,10-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIWOGYXSRBHPNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)OC2=C(C=C(C=C2)OC)C(=O)N3CCCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.